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Compound of Interest

Compound Name: 4-Decyltetradecan-1-ol

Cat. No.: B047702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to 4-Decyltetradecan-1-ol
4-Decyltetradecan-1-ol is a saturated, branched-chain primary alcohol belonging to the class

of Guerbet alcohols. Its unique molecular structure, featuring a long C24 alkyl chain with a

branch at the C4 position, imparts distinct physicochemical properties that make it a subject of

interest for various surfactant-based applications in research and pharmaceutical development.

Guerbet alcohols, in general, are recognized for their low volatility, excellent thermal and

oxidative stability, and liquid state at room temperature, which distinguishes them from their

linear-chain counterparts.[1][2]

These properties, combined with its amphiphilic nature, suggest the potential of 4-
Decyltetradecan-1-ol as a non-ionic surfactant, co-surfactant, emulsifier, or stabilizer in

various formulations. Its highly lipophilic character makes it particularly suitable for applications

involving non-polar phases.

Physicochemical Properties and Surfactant
Characteristics
While specific experimental data for 4-Decyltetradecan-1-ol is limited in publicly available

literature, its properties can be inferred from data on similar Guerbet alcohols and general

surfactant principles.
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Table 1: Physicochemical Properties of 4-Decyltetradecan-1-ol and Related Compounds

Property Value/Information Source/Comment

Chemical Name 4-Decyltetradecan-1-ol -

Synonyms C24 Guerbet Alcohol -

CAS Number 123613-13-8 [3]

Molecular Formula C24H50O

Molecular Weight 354.65 g/mol

Appearance
Expected to be a colorless to

pale yellow liquid

Based on general properties of

Guerbet alcohols[1]

Solubility

Insoluble in water; Soluble in

organic solvents (e.g., ethanol,

chloroform, oils)

Inferred from its long alkyl

chain[4]

Table 2: Estimated Surfactant Properties of 4-Decyltetradecan-1-ol
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Property Estimated Value/Range
Method of
Estimation/Rationale

Hydrophilic-Lipophilic Balance

(HLB)
~ 1 - 3

Calculated using Griffin's

method: HLB = 20 * (Mh / M),

where Mh is the molecular

mass of the hydrophilic group

(-CH2OH) and M is the total

molecular mass.[5][6] This low

value suggests it is a highly

lipophilic surfactant, suitable

as a W/O emulsifier.

Critical Micelle Concentration

(CMC)

Very low in aqueous systems

(likely sub-micromolar)

Due to its large hydrophobic

chain, significant aggregation

in water is not expected. It is

more likely to act at interfaces.

The CMC of branched-chain

alcohol ethoxylates is

generally higher than their

linear counterparts.[7]

Surface Tension Reduction
Moderate to good in non-

aqueous systems

As a surfactant, it is expected

to reduce the interfacial

tension between oil and water

phases.

Potential Applications in Research and Drug
Development
The highly lipophilic nature and branched structure of 4-Decyltetradecan-1-ol open up several

potential applications:

Water-in-Oil (W/O) Emulsifier: Its low HLB value makes it an ideal candidate for stabilizing

W/O emulsions, which can be used as delivery systems for hydrophilic drugs.
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Co-emulsifier and Stabilizer: In Oil-in-Water (O/W) emulsions, it can be used in combination

with a high-HLB surfactant to improve the stability and modify the viscosity of the

formulation. The branched structure can disrupt the packing of other surfactants at the

interface, potentially enhancing flexibility and stability.

Lipid-Based Drug Delivery Systems: It can be incorporated into the lipid phase of

formulations such as liposomes, solid lipid nanoparticles (SLNs), and nanostructured lipid

carriers (NLCs) to modify their properties.[8][9]

Solubilizer for Poorly Water-Soluble Drugs: Its non-polar character can aid in the

solubilization of hydrophobic active pharmaceutical ingredients (APIs) within the oil phase of

an emulsion or a lipid-based carrier.

Viscosity Modifier: The bulky structure of Guerbet alcohols can influence the rheological

properties of formulations.[10]

Experimental Protocols
The following are generalized protocols that can be adapted for the use of 4-Decyltetradecan-
1-ol. Researchers should optimize the concentrations and conditions for their specific

application.

Protocol for Preparation of a Water-in-Oil (W/O)
Emulsion
This protocol describes the preparation of a simple W/O emulsion using 4-Decyltetradecan-1-
ol as the primary emulsifier.

Materials:

4-Decyltetradecan-1-ol

Mineral oil (or another suitable oil phase)

Purified water (aqueous phase)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.ableweb.org/biologylabs/wp-content/uploads/volumes/vol-44/smith/Lab4.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11941587/
https://www.cosmeticsandtoiletries.com/cosmetic-ingredients/moisturizing/article/21834512/comparatively-speaking-guerbet-alcohol-vs-linear-fatty-alcohol
https://www.benchchem.com/product/b047702?utm_src=pdf-body
https://www.benchchem.com/product/b047702?utm_src=pdf-body
https://www.benchchem.com/product/b047702?utm_src=pdf-body
https://www.benchchem.com/product/b047702?utm_src=pdf-body
https://www.benchchem.com/product/b047702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Active Pharmaceutical Ingredient (API) - optional (if hydrophilic, dissolve in the aqueous

phase; if lipophilic, dissolve in the oil phase)

High-shear homogenizer or sonicator

Procedure:

Preparation of the Oil Phase:

In a beaker, combine the desired amount of mineral oil and 4-Decyltetradecan-1-ol. A
starting concentration for the surfactant could be in the range of 1-5% (w/w) of the total

emulsion weight.

If using a lipophilic API, dissolve it in this oil phase.

Gently heat the mixture to 60-70°C to ensure complete dissolution and uniformity.

Preparation of the Aqueous Phase:

In a separate beaker, heat the purified water to the same temperature as the oil phase

(60-70°C).

If using a hydrophilic API, dissolve it in the heated water.

Emulsification:

Slowly add the aqueous phase to the oil phase while continuously mixing with a high-

shear homogenizer or sonicator.

Continue homogenization for 5-10 minutes to form a stable emulsion. The optimal time will

depend on the equipment and desired droplet size.

Cooling and Characterization:

Allow the emulsion to cool to room temperature with gentle stirring.

Characterize the emulsion for droplet size, stability (phase separation over time), and

viscosity.
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Protocol for Formulation of Solid Lipid Nanoparticles
(SLNs)
This protocol outlines the use of 4-Decyltetradecan-1-ol as a lipid component in the

preparation of SLNs by the hot homogenization method.

Materials:

Solid lipid (e.g., glyceryl monostearate, stearic acid)

4-Decyltetradecan-1-ol

High-HLB surfactant (e.g., Polysorbate 80, Poloxamer 188)

Purified water

Lipophilic API (optional)

High-pressure homogenizer or sonicator

Procedure:

Preparation of the Lipid Phase:

Melt the solid lipid by heating it 5-10°C above its melting point.

Add 4-Decyltetradecan-1-ol to the molten lipid. A starting ratio could be 9:1 (solid lipid:4-
Decyltetradecan-1-ol). The branched alcohol can help to create imperfections in the

crystal lattice of the solid lipid, potentially increasing drug loading and preventing drug

expulsion.

Dissolve the lipophilic API in the molten lipid mixture.

Preparation of the Aqueous Phase:

Dissolve the high-HLB surfactant in purified water and heat it to the same temperature as

the lipid phase. A typical surfactant concentration is 1-2.5% (w/v).
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Pre-emulsion Formation:

Add the hot lipid phase to the hot aqueous phase under high-speed stirring to form a

coarse pre-emulsion.

Homogenization:

Subject the pre-emulsion to high-pressure homogenization or sonication while maintaining

the temperature above the lipid's melting point.

The number of homogenization cycles or sonication time will need to be optimized to

achieve the desired particle size and polydispersity index (PDI).

Cooling and Nanoparticle Formation:

Cool the resulting nanoemulsion to room temperature to allow the lipid to recrystallize and

form SLNs.

Characterization:

Analyze the SLN dispersion for particle size, PDI, zeta potential, drug entrapment

efficiency, and stability.

Visualizations
Workflow for W/O Emulsion Preparation
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Caption: Workflow for the preparation of a Water-in-Oil (W/O) emulsion.

Workflow for Solid Lipid Nanoparticle (SLN) Formulation
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Caption: Workflow for the formulation of Solid Lipid Nanoparticles (SLNs).

Safety Considerations
Guerbet alcohols are generally considered to have low irritation potential.[10] However, as with

any chemical, appropriate personal protective equipment (PPE), such as gloves and safety

glasses, should be worn when handling 4-Decyltetradecan-1-ol. It is advisable to consult the

Material Safety Data Sheet (MSDS) provided by the supplier for detailed safety information.
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4-Decyltetradecan-1-ol represents a potentially valuable excipient for pharmaceutical and

research applications due to its unique properties as a branched-chain Guerbet alcohol. While

specific surfactant data is not extensively documented, its highly lipophilic nature suggests its

utility as a W/O emulsifier, a formulation stabilizer, and a component in lipid-based drug delivery

systems. The provided protocols offer a starting point for researchers to explore the

applications of this compound. Further empirical studies are necessary to fully characterize its

surfactant properties and to optimize its use in various formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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